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For Researchers, Scientists, and Drug Development Professionals

Myosin-X (MYO10) is an unconventional myosin, a member of the superfamily of actin-based
molecular motors. It plays a crucial role in a variety of cellular processes, including filopodia
formation, cell migration, intracellular transport, and mitotic spindle orientation. Its involvement
in cancer cell invasion and metastasis has made it a subject of intense research and a potential
target for therapeutic intervention. This technical guide provides an in-depth overview of the in-
vitro characterization of MYO10, summarizing key quantitative data, detailing experimental
protocols, and visualizing its complex signaling networks.

Quantitative Data Summary

The following tables summarize the key quantitative parameters reported for the in-vitro
characterization of MYO10.
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Key Signaling Pathways

MYO10 is a critical node in several signaling pathways that regulate cell adhesion, migration,
and invasion. Its function is intricately linked to the phosphoinositide 3-kinase (PI13K) pathway

and integrin-mediated signaling.

Regulation by PI(3,4,5)P3

The localization and activity of MYO10 are regulated by the signaling lipid phosphatidylinositol
(3,4,5)-trisphosphate (PI1(3,4,5)P3). The second pleckstrin homology (PH) domain of MYO10
specifically binds to PI(3,4,5)P3 at the plasma membrane, which is crucial for its recruitment to

filopodia and subsequent functions.
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MYO10 activation and recruitment by PI(3,4,5)P3.

Integrin/Src/FAK Signaling Pathway

MYO10 plays a pivotal role in the integrin signaling pathway, which is essential for cell
adhesion to the extracellular matrix (ECM) and mechanosensing. MYO10 interacts with
integrins and the scaffold protein RACK1 to activate downstream signaling through Src and
Focal Adhesion Kinase (FAK). This pathway is critical for cancer cell invasion and metastasis.
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MYO10 in the Integrin/Src/FAK signaling pathway.

Experimental Protocols

This section provides an overview of key experimental methodologies for the in-vitro
characterization of MYO10.

Quantification of MYO10 Protein Levels

A method combining HaloTag labeling, SDS-PAGE, and epifluorescence microscopy allows for
the accurate quantification of total and localized MYO10 protein.[3][4][10]

Experimental Workflow:
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Workflow for MYO10 protein quantification.

Methodology:

e Cell Culture and Transfection: Culture cells (e.g., U20S) and transfect with a plasmid
encoding HaloTag-fused MYO10.

e HaloTag Labeling: Label the cells with a fluorescent HaloTag ligand (e.g., TMR-HaloLigand).

o Sample Preparation for SDS-PAGE: Lyse a known number of cells and run the lysate on an
SDS-PAGE gel alongside a HaloTag protein standard of known concentration.

o Densitometry: Perform densitometry on the fluorescently labeled bands on the gel to
determine the total number of MYO10 molecules per cell.

» Epifluorescence Microscopy: Acquire images of the labeled cells using an epifluorescence
microscope.

e Image Analysis: Segment the images to define cellular compartments (e.g., cell body,
filopodia) and measure the fluorescence intensity in each compartment.

o Calculation: Correlate the fluorescence intensity from microscopy with the number of
molecules determined by densitometry to calculate the local concentration and number of
MYO210 molecules in different subcellular regions.
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Co-Immunoprecipitation (Co-IP) for Interaction Partner
Identification

Co-IP followed by mass spectrometry is a powerful technique to identify proteins that interact
with MYO10.

Experimental Workflow:

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page
Co-immunoprecipitation workflow for MYO10.
Methodology:

o Cell Lysis: Prepare a whole-cell lysate from cells expressing MYO10 under conditions that

preserve protein-protein interactions.

Immunoprecipitation: Incubate the lysate with an antibody specific to MYO10.

Immune Complex Capture: Add protein A/G-conjugated beads to the lysate to capture the
antibody-MYO10-interacting protein complexes.

Washing: Wash the beads several times to remove non-specifically bound proteins.

Elution: Elute the bound proteins from the beads.
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e Mass Spectrometry: Analyze the eluted proteins by liquid chromatography-tandem mass
spectrometry (LC-MS/MS) to identify the interacting partners.

In-vitro Motility Assay

This assay directly visualizes the motor activity of MYO10 by observing the movement of
fluorescently labeled actin filaments over a surface coated with MYO10.

Methodology:
o Prepare a flow cell: Construct a small chamber using a glass slide and a coverslip.

e Coat with MYO10: Introduce a solution of purified MYO10 into the flow cell and allow it to
adhere to the surface.

e Block the surface: Add a blocking agent (e.g., bovine serum albumin) to prevent non-specific
binding of actin filaments.

 Introduce actin filaments: Add fluorescently labeled actin filaments to the chamber.
e Initiate motility: Add ATP to the chamber to initiate the motor activity of MYO10.

» Visualize and record: Use a fluorescence microscope to observe and record the movement
of the actin filaments. The velocity of the filaments can be calculated from the recorded
videos.

ATPase Activity Assay

The ATPase activity of MYO10 can be measured by quantifying the rate of ATP hydrolysis. A
common method involves measuring the release of inorganic phosphate (Pi).

Methodology:

e Reaction Mixture: Prepare a reaction mixture containing purified MYO10, ATP, and a buffer
with appropriate cofactors (e.g., Mg2*). The assay can be performed in the presence or
absence of actin to measure basal and actin-activated ATPase activity, respectively.

¢ Incubation: Incubate the reaction mixture at a constant temperature.
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+ Stop Reaction: At different time points, stop the reaction by adding a reagent that quenches
the enzymatic activity (e.g., a strong acid).

+ Phosphate Detection: Add a reagent that forms a colored or fluorescent complex with the
released inorganic phosphate.

+ Quantification: Measure the absorbance or fluorescence of the complex and use a standard
curve to determine the concentration of Pi. The rate of ATP hydrolysis can then be
calculated.

This technical guide provides a foundational understanding of the in-vitro characterization of
MYO10. The presented data, signaling pathways, and experimental protocols offer a starting
point for researchers and drug development professionals interested in further exploring the
biology of this important molecular motor and its potential as a therapeutic target.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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